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Compound of Interest

Compound Name: Cbz-4-fluoro-D-phe

Cat. No.: B1166497

An In-depth Technical Guide to N-a-Carbobenzyloxy-4-fluoro-D-phenylalanine (Cbz-4-fluoro-
D-phe)

This guide provides detailed technical information on the molecular structure, properties, and
synthesis of N-a-Carbobenzyloxy-4-fluoro-D-phenylalanine, a fluorinated derivative of the
amino acid D-phenylalanine. This compound is of interest to researchers in medicinal chemistry
and peptide synthesis due to the unique properties conferred by the fluorine atom, such as
altered electronic characteristics and metabolic stability.

Quantitative Data Summary

The key physicochemical properties of Chz-4-fluoro-D-phenylalanine and its unprotected
precursor, 4-Fluoro-D-phenylalanine, are summarized below for easy comparison.
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Property

Cbz-4-fluoro-D-
phenylalanine (Z-Phe(4-F)-
OH)

4-Fluoro-D-phenylalanine
(H-D-Phe(4-F)-OH)

Molecular Formula

C17H16FNOA4[1]

CO9H10FNO2[2]

Molecular Weight 317.3 g/mol [1] 183.2 g/mol [2]
N-Benzyloxycarbonyl-4-fluoro- )

Synonyms ] p-Fluoro-D-phenylalanine[2]
D-phenylalanine

Appearance Off-white powder[2]

Melting Point 213 - 215 °C (decomposes)[2]

Storage Conditions

0-8°C[2]

Molecular Structure

The structure of Cbz-4-fluoro-D-phenylalanine consists of a D-phenylalanine core, which is

substituted with a fluorine atom at the para (4-position) of the phenyl ring. The alpha-amino

group is protected by a carboxybenzyl (Cbz or Z) group.
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Start Materials:
- 4-Fluoro-D-phenylalanine
- Benzyl Chloroformate
- Na2COs Solution

:

1. Dissolve Amino Acid
in cooled Na2COs solution

¢

2. Add Benzyl Chloroformate
(dropwise, < 5°C)

.

3. React for 2-4 hours
at room temperature

l

4. Wash with
Diethyl Ether

.

5. Acidify Aqueous Layer
with HCl to pH 2

l

6. Extract Product
with Ethyl Acetate

¢

7. Dry & Concentrate
Organic Layers

Final Product:
Cbz-4-fluoro-D-phe
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. peptide.com [peptide.com]
e 2. chemimpex.com [chemimpex.com]

« To cite this document: BenchChem. [Cbz-4-fluoro-D-phe molecular structure and weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166497#cbz-4-fluoro-d-phe-molecular-structure-
and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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